molecular formula C17H17F3N4O4 B1230424 7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester

7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester

Cat. No. B1230424
M. Wt: 398.34 g/mol
InChI Key: NLPHTDCJPAPIFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(2,5-dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester is a dimethoxybenzene.

Scientific Research Applications

Applications in Occupational Health and Safety

  • Compounds containing the triazolo[1,5-a]pyrimidine moiety, similar to the one in the query, have been investigated in occupational health settings. For instance, a study reported a cluster of new-onset asthma cases in a chemical plant associated with exposure to a compound containing this moiety. This highlights the compound's relevance in occupational health risk assessments and safety measures in industrial settings (Hnizdo et al., 2004).

Analytical Chemistry and Biomarker Research

  • Ethyl esters, as part of the compound's name, are significant in analytical chemistry, particularly in the study of biomarkers for alcohol consumption. For example, fatty acid ethyl esters have been used as markers in hair to assess alcohol consumption, demonstrating the compound's potential utility in forensic and clinical toxicology (Auwärter et al., 2001).

Pharmacokinetics and Metabolism Studies

  • The metabolism and disposition of compounds, including those related to triazolo[1,5-a]pyrimidines, have been a subject of pharmacokinetic studies. These studies provide insights into the absorption, metabolism, and excretion patterns of such compounds, crucial for understanding their behavior in biological systems (Polsky-Fisher et al., 2006).

Therapeutic Applications and Disease Treatment

  • Compounds with the ethyl ester moiety have been explored for their therapeutic potential in various diseases. For instance, tryptophan ethyl ester has been used to circumvent defective amino acid transport in a specific metabolic disorder, showcasing the compound's relevance in developing novel therapeutic strategies (Jonas & Butler, 1989).

properties

Product Name

7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester

Molecular Formula

C17H17F3N4O4

Molecular Weight

398.34 g/mol

IUPAC Name

ethyl 7-(2,5-dimethoxyphenyl)-5-(trifluoromethyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

InChI

InChI=1S/C17H17F3N4O4/c1-4-28-15(25)12-13(10-7-9(26-2)5-6-11(10)27-3)24-16(21-8-22-24)23-14(12)17(18,19)20/h5-8,13H,4H2,1-3H3,(H,21,22,23)

InChI Key

NLPHTDCJPAPIFT-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=C(NC2=NC=NN2C1C3=C(C=CC(=C3)OC)OC)C(F)(F)F

Canonical SMILES

CCOC(=O)C1=C(NC2=NC=NN2C1C3=C(C=CC(=C3)OC)OC)C(F)(F)F

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
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7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
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7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
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7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
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7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
Reactant of Route 6
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7-(2,5-Dimethoxyphenyl)-5-(trifluoromethyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester

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